(E)-2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-N-(thiophen-2-ylmethyl)ethenesulfonamide

• IUPAC Name: (E)-2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-N-(thiophen-2-ylmethyl)ethenesulfonamide
• InChI: InChI=1S/C22H23NO5S2/c1-26-19-8-5-18(6-9-19)16-28-21-10-7-17(14-22(21)27-2)11-13-30(24,25)23-15-20-4-3-12-29-20/h3-14,23H,15-16H2,1-2H3/b13-11+
• InChI Key: DPVLKHMXOWVUFP-ACCUITESSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=C(C=C(C=C2)C=CS(=O)(=O)NCC3=CC=CS3)OC
• Isomeric SMILES: COC1=CC=C(C=C1)COC2=C(C=C(C=C2)/C=C/S(=O)(=O)NCC3=CC=CS3)OC
• Molecular Formula: C22H23NO5S2
• Molecular Weight: 445.6 g/mol

Description

(E)-2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-N-(thiophen-2-ylmethyl)ethenesulfonamide is a useful research compound. Its molecular formula is C22H23NO5S2 and its molecular weight is 445.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Application

• A study highlighted the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, demonstrating their potential as Type II photosensitizers for cancer treatment in photodynamic therapy due to their good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• A series of (E)-N-aryl-2-arylethenesulfonamides were synthesized and evaluated for their anticancer activity, with some compounds showing potent cytotoxicity against a wide spectrum of cancer cell lines, including drug-resistant ones. These findings suggest their potential as orally bioavailable microtubule-targeted anticancer agents (Reddy et al., 2013).

Chemoselective Synthesis

• Research on the chemoselective synthesis of isomerical pairs of mono-sulfones and bis-sulfones, including compounds similar to the one , indicated that these compounds can be synthesized in a chemoselective manner, which is significant for pharmaceutical and chemical industries (Kumar et al., 2008).

Prevention of Vasospasm

• A study investigated the effectiveness of oral treatment with endothelin receptor antagonists in the prevention of subarachnoid hemorrhage-induced cerebral vasospasm, indicating the potential therapeutic applications of these compounds in treating vasospasm resulting from subarachnoid hemorrhage in humans (Zuccarello et al., 1996).

Catalytic Synthesis of Cocaine Abuse Therapeutic Agent

• The first catalytic enantioselective synthesis of a promising cocaine abuse therapeutic agent was reported. This study represents a significant step in the synthesis of complex molecules that have potential therapeutic applications (Forrat, Ramón, & Yus, 2007).

Conformation and Assembly Studies

• Research on arylsulfonamide para-alkoxychalcones revealed how the addition of a methylene group affects the conformation and crystal structure, thus contributing to our understanding of molecular interactions and assembly in chemical compounds (de Castro et al., 2013).

Synthesis of Benzothiopyran-4-ones

• A study discussed the synthesis of 2-phenyl-4H-1-benzothiopyran-4-ones, compounds with activities such as antimalarial, antimicrobial, and antifungal, highlighting the synthetic methods and potential applications of these compounds (Lee, 2009).